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Compound of Interest

Compound Name: Isomethadol

Cat. No.: B15195673

For immediate release:

Researchers and laboratory personnel handling isomethadol must adhere to strict disposal
protocols due to its classification as a controlled substance. This guide provides essential
safety and logistical information for the proper disposal of isomethadol, ensuring compliance
with regulatory requirements and promoting a safe laboratory environment.

Isomethadol is classified as a Schedule Il controlled substance by the United States Drug
Enforcement Administration (DEA), indicating a high potential for abuse which may lead to
severe psychological or physical dependence.[1][2] Internationally, it is regulated as a Schedule
| controlled substance under the United Nations Single Convention on Narcotic Drugs of 1961.
[2] Due to this classification, the disposal of isomethadol is stringently regulated and must be
conducted in a manner that renders the substance non-retrievable.[3]

Key Regulatory and Safety Data
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Parameter Information Source

DEA Schedule (US) Schedule Il [1112]

UN Classification Schedule | [2]

) ) Must be rendered "non-

Disposal Requirement ) [3]
retrievable"

Primary Disposal Method Reverse Distributor [4]

_ _ Witnessed Destruction (contact

Alternative Disposal [51[6]

EHS/DEA)

) ) Drain disposal, mixing with
Forbidden Disposal [71[8]
regular trash

Procedural Steps for Isomethadol Disposal

The following steps outline the mandatory procedure for the disposal of unwanted, expired, or
residual isomethadol in a laboratory setting. This process ensures the safety of personnel and

compliance with federal regulations.
Step 1: Segregation and Labeling
» Immediately segregate any isomethadol designated for disposal from active stock.

o Clearly label the container as "EXPIRED - TO BE DISPOSED" or with similar unambiguous
wording.

o Store the segregated material in a securely locked and approved controlled substance
storage location until disposal.[4]

Step 2: Contact Environmental Health and Safety (EHS)

¢ Notify your institution's Environmental Health and Safety (EHS) department or the
designated chemical safety office to initiate the disposal process.[6][9]

o EHS will provide specific guidance based on institutional and local regulations and will

coordinate the disposal.
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Step 3: Transfer to a Reverse Distributor

e The primary and recommended method for the disposal of Schedule Il substances is through
a DEA-registered reverse distributor.[4][5]

e Your EHS department will typically have a contract with a reverse distributor to handle the
collection and documentation of the controlled substance disposal.[4]

e Proper documentation, such as DEA Form 222 for Schedule Il substances, may be required
for the transfer.[5]

Step 4: Documentation

o Meticulously record all quantities of isomethadol designated for disposal in your controlled
substance inventory logs.

o A witness, who is also authorized to handle controlled substances, must be present during
the packaging and transfer of the material for disposal.[3][6]

o Both the registrant and the witness must sign and date the relevant disposal records.[3][6]

o Retain all disposal records for a minimum of two to three years, in accordance with DEA
regulations.[3][5]

Step 5: Handling Spills and Residuals

« In the event of a spill, any recoverable isomethadol must be collected and disposed of as
outlined above.[4][5]

e Non-recoverable residual amounts in "empty" containers (e.g., vials, syringes) may have
specific institutional procedures for disposal, which should be confirmed with your EHS
department.[4] Generally, empty containers must have their labels defaced before being
discarded.[3]

Isomethadol Disposal Workflow
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Caption: Workflow for the proper disposal of isomethadol in a laboratory setting.
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This guide is intended to provide a clear and actionable framework for the disposal of
isomethadol. Always consult your institution's specific policies and procedures and adhere to
all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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